Cas no 7183-82-6 ((+)-α-lumicolchicine)

• Product Name: (+)-α-lumicolchicine
• CAS No: 7183-82-6
• MF: C₄₄H₅₀N₂O₁₂
• MW: 798.87401342392
• CID: 2705123
• PubChem ID: 166447167
• Update Time: 2025-04-21

(+)-α-lumicolchicine Chemical and Physical Properties

Names and Identifiers

• (+)-α-lumicolchicine
• (7bR)-7t,10c-Bis-acetylamino-1,2,3,8a,8b,14,15,16-octamethoxy-(7br,8at,9at,16ct,16dc,16et,16fc)-5,6,7,7b,8a,8b,9a,10,11,12,16c,16d,16e,16f-tetradecahydro-bis-(benzo[3',4']cyclohepta[1',2':3,4]cyclobuta)[1,2-c',1',2'-c']cyclobuta[1,2-a,4,3-a']d;(+)-α-Lumicolchicin;α-Lumicolchicin;
• EX-A7757Y
• alpha-Lumicolchicine
• 7183-82-6

• Inchi： 1S/C44H50N2O12/c1-17(47)45-21-13-11-19-15-23(51-3)37(53-5)39(55-7)25(19)29-27(21)33-31(29)35-36-32-30-26-20(16-24(52-4)38(54-6)40(26)56-8)12-14-22(46-18(2)48)28(30)34(32)42(50)44(36,58-10)43(35,57-9)41(33)49/h15-16,21-22,31-36H,11-14H2,1-10H3,(H,45,47)(H,46,48)
• InChI Key： HPWDTDJUHQAWMO-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C2=C(CCC(C3C4C(C5C(C4=O)(OC)C4(C5C5C6C7C(OC)=C(OC)C(OC)=CC=7CCC(C=6C5C4=O)NC(=O)C)OC)C=32)NC(=O)C)C=1

Computed Properties

• Exact Mass: 798.33600
• Monoisotopic Mass: 798.33637503Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.18000
• LogP: 4.30300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lumicolchicine alkaloids Lumicolchicine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lumicolchicine alkaloids